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An In-depth Technical Guide to the Raw Materials for Ferrotungsten Production: Wolframite vs.
Scheelite Ore

Introduction

Ferrotungsten is a critical ferroalloy used in the production of high-speed steels, tool steels,
and other specialty alloys due to its ability to impart high strength, hardness, and resistance to
wear and high temperatures. The selection of the primary raw material is a crucial factor that
dictates the processing route, production efficiency, and overall economics of ferrotungsten
manufacturing. The two principal tungsten-bearing minerals utilized for this purpose are
wolframite and scheelite. This guide provides a detailed technical comparison of these two
ores, outlining the distinct methodologies for their conversion into ferrotungsten and presenting
key quantitative data for researchers and professionals in the metallurgical and materials
science fields.

Mineralogical and Chemical Composition of
Tungsten Ores

Wolframite and scheelite are the most commercially significant sources of tungsten. Their
distinct chemical compositions necessitate different processing pathways for the extraction of
tungsten and its subsequent alloying with iron.
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Wolframite, a tungstate of iron and manganese, has the chemical formula (Fe,Mn)WOQOa. The
ratio of iron to manganese can vary, leading to a series of minerals from ferberite (high in iron)
to huebnerite (high in manganese). Wolframite is typically found in quartz veins and greisens
associated with granitic intrusions.

Scheelite, a calcium tungstate with the chemical formula CaWOu4, is often found in contact
metamorphic deposits, skarns, and hydrothermal veins. It is characterized by its fluorescence
under shortwave ultraviolet light, a property often utilized in its prospecting and processing.

A comparative summary of the typical chemical composition of wolframite and scheelite
concentrates is presented in Table 1. These concentrates are the feedstock for ferrotungsten
production following initial ore beneficiation processes.

Table 1: Typical Chemical Composition of Wolframite and Scheelite Concentrates

Wolframite Concentrate

Component (%) Scheelite Concentrate (%)
Tungsten Trioxide (WO3) 65-75 65-78
Iron(ll) Oxide (FeO) 5-20 <15
Manganese(ll) Oxide (MnO) 5-20 <15
Calcium Oxide (CaO) <20 18-24
Silicon Dioxide (SiO2) 1-7 2-8
Phosphorus (P) <0.05 <0.05
Sulfur (S) <0.5 <0.5
Arsenic (As) <0.2 <0.2
Tin (Sn) <1.0 <0.1
Molybdenum (Mo) <05 <1.0

Ferrotungsten Production Methodologies
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The production of ferrotungsten from wolframite and scheelite concentrates involves distinct
chemical processing routes to first produce a high-purity tungsten intermediate, typically
ammonium paratungstate (APT) or synthetic scheelite, which is then reduced with iron.

Processing of Wolframite Ore

The conventional method for processing wolframite ore is the soda ash roasting process. This
involves heating the wolframite concentrate with sodium carbonate (soda ash) to convert the
insoluble iron and manganese tungstates into a water-soluble sodium tungstate.

» Mixing: Wolframite concentrate is intimately mixed with sodium carbonate (Na=COs), and
often an oxidizing agent such as sodium nitrate (NaNO3), to facilitate the oxidation of iron.

e Roasting: The mixture is heated in a rotary kiln or a similar furnace at temperatures between
800°C and 900°C. The following reactions occur:

o 4FeWOas + 4Na2COs3 + 02 » 4Na2WO4 + 2Fe203 + 4CO0O2
o 4AMnWOas + 4Na2COs3 + O2 - 4Na2WO4 + 4MnO2 + 4CO2

e Leaching: The roasted calcine is leached with hot water to dissolve the sodium tungstate,
leaving behind the insoluble iron and manganese oxides and other gangue minerals.

 Purification: The sodium tungstate solution undergoes several purification steps to remove
impurities like silicon, phosphorus, and arsenic. This is often achieved through pH
adjustments and the addition of specific precipitating agents.

o Conversion to APT: The purified sodium tungstate solution is converted to ammonium
paratungstate (APT), (NH4)10[H2W12042]-4H20, through a series of solvent extraction or ion
exchange processes.

o Calcination to WOs: The APT is then calcined (thermally decomposed) at high temperatures
to produce pure tungsten trioxide (WO3).

e Reducothermy: The WOs is mixed with iron powder and a reducing agent (typically carbon or
silicon) and heated in an electric arc furnace to produce ferrotungsten.
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Caption: Processing workflow for ferrotungsten from wolframite ore.

Processing of Scheelite Ore

Scheelite, being a calcium tungstate, is not amenable to the soda ash roasting process as it
would produce insoluble calcium carbonate. Instead, scheelite is typically processed using the
hydrochloric acid digestion method or a soda pressure leaching process.

» Digestion: Scheelite concentrate is digested with concentrated hydrochloric acid (HCI) at
elevated temperatures (around 100°C). This reaction converts the calcium tungstate into
insoluble tungstic acid (H2WOa4) and soluble calcium chloride (CaClz).

o CaWOa + 2HCI —» H2WOa! + CaCl2

e Washing and Filtration: The resulting slurry is filtered to separate the solid tungstic acid from
the calcium chloride solution. The tungstic acid is washed thoroughly to remove any
remaining impurities.

o Ammonia Dissolution: The crude tungstic acid is then dissolved in an aqueous ammonia
solution to form ammonium tungstate.

o H2WOas + 2NH4OH - (NHa4)2WOa4 + 2H20

 Purification and Conversion to APT: The ammonium tungstate solution is purified to remove
any co-dissolved impurities, and then it is processed to crystallize high-purity ammonium
paratungstate (APT).

o Calcination and Reduction: Similar to the wolframite process, the APT is calcined to WOs,
which is then mixed with iron and a reducing agent and smelted in an electric furnace to
produce ferrotungsten.
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Caption: Processing workflow for ferrotungsten from scheelite ore.

Comparative Analysis of Wolframite and Scheelite
Processing

The choice between wolframite and scheelite as the raw material for ferrotungsten production
depends on various factors including ore availability, market prices, and the specific capabilities
of the processing facility. A comparative summary of key processing parameters is provided in
Table 2.

Table 2: Comparison of Processing Parameters for Wolframite and Scheelite

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1175277?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter

Wolframite Processing
(Soda Ash Roasting)

Scheelite Processing (HCI
Digestion)

Primary Reagents

Sodium Carbonate (Na2CO3),
Sodium Nitrate (NaNOs3)

Hydrochloric Acid (HCI),
Ammonia (NH3)

Key Intermediate

Sodium Tungstate (Na2WOQa4)

solution

Tungstic Acid (H2WOa4) solid

Process Environment

High-temperature, dry

(roasting) followed by aqueous

Low-temperature, aqueous

(digestion)

Corrosion Concerns

Refractory wear in the roaster

High corrosion potential of HCI

on equipment

Impurity Removal

Primarily from the sodium

tungstate solution

Primarily through washing of

tungstic acid

Energy Consumption

High due to the roasting step

Lower, primarily for heating the

digester

Environmental Concerns

Gaseous emissions (CO2)

from roasting

Handling and disposal of acidic

chloride solutions

The logical relationship between the ore type and the required chemical environment for

tungsten extraction is a critical determinant of the processing route. This relationship can be

visualized as a decision pathway.
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Caption: Decision logic for tungsten ore processing based on mineralogy.

Conclusion

Both wolframite and scheelite are viable and essential raw materials for the production of
ferrotungsten. The selection of the ore is intrinsically linked to the choice of the
hydrometallurgical process. Wolframite processing is dominated by the alkaline soda ash
roasting method, which is effective for iron and manganese tungstates. In contrast, scheelite
processing requires an acidic route, typically hydrochloric acid digestion, to break down the
calcium tungstate matrix.

The technical decision-making process for selecting a raw material and its corresponding
processing technology must consider capital and operating costs, reagent availability,
environmental regulations, and the specific impurity profile of the ore concentrate. A thorough
understanding of the chemical and physical principles underpinning these processes is
paramount for the optimization of ferrotungsten production and for the development of more
efficient and sustainable extraction technologies.
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 To cite this document: BenchChem. [Raw materials for ferrotungsten production: wolframite
vs scheelite ore]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1175277#raw-materials-for-ferrotungsten-production-
wolframite-vs-scheelite-ore]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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